Cas no 105612-78-0 (Benzene,1-(1,1-dimethylethoxy)-4-(1-methylethenyl)-)

Benzene,1-(1,1-dimethylethoxy)-4-(1-methylethenyl)- structure
105612-78-0 structure
Product Name:Benzene,1-(1,1-dimethylethoxy)-4-(1-methylethenyl)-
CAS No:105612-78-0
MF:C13H18O
MW:190.281424045563
CID:126779
PubChem ID:11206291
Update Time:2025-04-18

Benzene,1-(1,1-dimethylethoxy)-4-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethoxy)-4-(1-methylethenyl)-
    • 4-TERT-BUTOXY-ALPHA-METHYL STYRENE
    • Ethyl [(5-bromo-3-nitro-2-pyridinyl)oxy]acetate
    • P-tert-Butoxy-alpha-methyl styrene
    • SCHEMBL1711303
    • p-tert-butoxy-alpha-methylstyrene
    • 105612-78-0
    • MFCD21608227
    • A801277
    • LQDGDDQWVWZDCS-UHFFFAOYSA-N
    • 4-t-butoxy-alpha-methylstyrene
    • 1-[(2-methylpropan-2-yl)oxy]-4-prop-1-en-2-ylbenzene
    • Inchi: 1S/C13H18O/c1-10(2)11-6-8-12(9-7-11)14-13(3,4)5/h6-9H,1H2,2-5H3
    • InChI Key: LQDGDDQWVWZDCS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=C)C)=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 94.24000
  • LogP: 2.21740
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